Cas no 1375604-42-4 (7-Chloro-6-(trifluoromethyl)quinoline-2-carbonitrile)

• Product Name: 7-Chloro-6-(trifluoromethyl)quinoline-2-carbonitrile
• CAS No: 1375604-42-4
• MF: C₁₁H₄ClF₃N₂
• MW: 256.611071586609
• CID: 4821949
• Update Time: 2025-05-24

7-Chloro-6-(trifluoromethyl)quinoline-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-CHLORO-6-(TRIFLUOROMETHYL)QUINOLINE-2-CARBONITRILE
• 7-Chloro-6-(trifluoromethyl)quinoline-2-carbonitrile

• Inchi： 1S/C11H4ClF3N2/c12-9-4-10-6(1-2-7(5-16)17-10)3-8(9)11(13,14)15/h1-4H
• InChI Key： FGOXNRCDKVKFGJ-UHFFFAOYSA-N
• SMILES： ClC1=CC2C(=CC=C(C#N)N=2)C=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 335
• XLogP3: 3.8
• Topological Polar Surface Area: 36.7

Additional information on 7-Chloro-6-(trifluoromethyl)quinoline-2-carbonitrile

Comprehensive Overview of 7-Chloro-6-(trifluoromethyl)quinoline-2-carbonitrile (CAS No. 1375604-42-4)

7-Chloro-6-(trifluoromethyl)quinoline-2-carbonitrile (CAS No. 1375604-42-4) is a high-value quinoline derivative widely recognized for its versatile applications in pharmaceutical and agrochemical research. This compound belongs to the heterocyclic family, characterized by a chloro-substituted quinoline core and a trifluoromethyl group, which enhances its biochemical reactivity and stability. Its molecular structure, featuring a carbonitrile functional group, makes it a critical intermediate in synthesizing advanced bioactive molecules.

In recent years, the demand for 7-Chloro-6-(trifluoromethyl)quinoline-2-carbonitrile has surged due to its role in developing antimicrobial agents and kinase inhibitors. Researchers are particularly interested in its potential to address drug-resistant infections, a global health concern highlighted by the WHO. The trifluoromethyl group in this compound is pivotal for improving metabolic stability, a feature highly sought after in modern drug design.

The synthesis of CAS No. 1375604-42-4 involves multi-step organic reactions, including halogenation and cyanation, to achieve high purity and yield. Its structural uniqueness has also attracted attention in material science, where it is explored for organic electronics due to its electron-withdrawing properties. This aligns with the growing trend of sustainable materials and green chemistry, topics frequently searched in academic and industrial forums.

From an SEO perspective, users often search for "quinoline derivatives applications" or "trifluoromethyl compounds in drug discovery," reflecting the compound's relevance. Analytical techniques like HPLC and NMR are essential for quality control, ensuring compliance with GMP standards. Additionally, the compound's storage conditions (e.g., inert atmosphere, low temperature) are critical for maintaining its integrity, a detail frequently queried by laboratory professionals.

In agrochemistry, 7-Chloro-6-(trifluoromethyl)quinoline-2-carbonitrile is investigated for its role in crop protection formulations. Its pesticidal activity against resistant pests aligns with the industry's shift toward eco-friendly alternatives. This connects to popular search terms like "next-gen agrochemicals" and "sustainable pest control," underscoring its market potential.

To summarize, CAS No. 1375604-42-4 exemplifies innovation in specialty chemicals, bridging gaps between pharmaceuticals, agriculture, and advanced materials. Its multidisciplinary applications and alignment with global research trends make it a compound of enduring scientific and commercial interest.